Cas no 851807-71-1 (3-({1-(2-methyl-3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine)

3-({1-(2-methyl-3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine is a specialized heterocyclic compound featuring a pyridine moiety linked to a substituted imidazoline ring via a sulfanyl methyl bridge. The presence of the 2-methyl-3-nitrobenzoyl group enhances its reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its structural complexity allows for potential applications in the development of bioactive molecules, particularly in targeting enzyme inhibition or receptor modulation. The compound’s stability and functional group diversity offer versatility in derivatization, enabling tailored modifications for specific research or industrial needs. Its well-defined molecular architecture ensures reproducibility in synthetic pathways.
3-({1-(2-methyl-3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine structure
851807-71-1 structure
Product name:3-({1-(2-methyl-3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine
CAS No:851807-71-1
MF:C17H16N4O3S
MW:356.398941993713
CID:5915310
PubChem ID:5077450

3-({1-(2-methyl-3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-({1-(2-methyl-3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine
    • AB00684714-01
    • 3-({[1-(2-methyl-3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}methyl)pyridine
    • (2-methyl-3-nitrophenyl)-[2-(pyridin-3-ylmethylsulfanyl)-4,5-dihydroimidazol-1-yl]methanone
    • (2-methyl-3-nitrophenyl)(2-((pyridin-3-ylmethyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
    • 851807-71-1
    • F0630-1707
    • AKOS024589415
    • Inchi: 1S/C17H16N4O3S/c1-12-14(5-2-6-15(12)21(23)24)16(22)20-9-8-19-17(20)25-11-13-4-3-7-18-10-13/h2-7,10H,8-9,11H2,1H3
    • InChI Key: HFDVQQFZDKNMKL-UHFFFAOYSA-N
    • SMILES: S(CC1C=NC=CC=1)C1=NCCN1C(C1C=CC=C(C=1C)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 356.09431156g/mol
  • Monoisotopic Mass: 356.09431156g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 537
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 117Ų

3-({1-(2-methyl-3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0630-1707-1mg
3-({[1-(2-methyl-3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}methyl)pyridine
851807-71-1 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0630-1707-5mg
3-({[1-(2-methyl-3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}methyl)pyridine
851807-71-1 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0630-1707-30mg
3-({[1-(2-methyl-3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}methyl)pyridine
851807-71-1 90%+
30mg
$119.0 2023-05-17
Life Chemicals
F0630-1707-40mg
3-({[1-(2-methyl-3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}methyl)pyridine
851807-71-1 90%+
40mg
$140.0 2023-05-17
Life Chemicals
F0630-1707-10μmol
3-({[1-(2-methyl-3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}methyl)pyridine
851807-71-1 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0630-1707-15mg
3-({[1-(2-methyl-3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}methyl)pyridine
851807-71-1 90%+
15mg
$89.0 2023-05-17
Life Chemicals
F0630-1707-2μmol
3-({[1-(2-methyl-3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}methyl)pyridine
851807-71-1 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0630-1707-20μmol
3-({[1-(2-methyl-3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}methyl)pyridine
851807-71-1 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0630-1707-2mg
3-({[1-(2-methyl-3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}methyl)pyridine
851807-71-1 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0630-1707-10mg
3-({[1-(2-methyl-3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}methyl)pyridine
851807-71-1 90%+
10mg
$79.0 2023-05-17

Additional information on 3-({1-(2-methyl-3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine

Comprehensive Overview of 3-({1-(2-methyl-3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine (CAS No. 851807-71-1)

The compound 3-({1-(2-methyl-3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine, identified by its CAS No. 851807-71-1, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its complex structure, featuring a pyridine core linked to a dihydroimidazole moiety via a sulfanyl bridge, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its unique nitrobenzoyl and imidazole functional groups, which are often associated with antimicrobial and anti-inflammatory properties.

In recent years, the demand for novel heterocyclic compounds like 3-({1-(2-methyl-3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine has surged, driven by advancements in precision medicine and sustainable agriculture. This compound's molecular architecture aligns with current trends in small-molecule therapeutics, where researchers seek targeted solutions for complex diseases. Its nitro group and methyl-substituted benzene ring further enhance its reactivity, making it a candidate for catalysis and material science applications.

The synthesis of CAS No. 851807-71-1 involves multi-step organic reactions, often leveraging cross-coupling and cyclization techniques. Its imidazole-thioether linkage is a notable feature, as such motifs are frequently explored in enzyme inhibition studies. With the rise of AI-driven drug design, computational chemists are increasingly modeling derivatives of this compound to predict their binding affinities and pharmacokinetic profiles.

From an industrial perspective, 3-({1-(2-methyl-3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine is valued for its scalability and compatibility with green chemistry principles. Manufacturers are optimizing its production to minimize waste, aligning with global ESG (Environmental, Social, and Governance) standards. This focus on sustainability resonates with the growing consumer preference for eco-friendly chemicals in both pharmaceuticals and agrochemicals.

In the context of intellectual property, patents involving CAS No. 851807-71-1 often highlight its utility in crop protection formulations. Its nitroaromatic segment is particularly effective in disrupting pest metabolic pathways, offering a low-residue alternative to traditional pesticides. This aligns with the organic farming movement and stricter regulations on chemical residues in food products.

Looking ahead, the versatility of 3-({1-(2-methyl-3-nitrobenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine positions it as a key player in next-generation therapeutics and smart materials. Its dual functionality—combining electron-withdrawing and electron-donating groups—opens doors for innovations in optoelectronics and nanotechnology. As research continues, this compound is poised to address some of the most pressing challenges in human health and environmental sustainability.

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